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Introduction
Potassium sulfate (K₂SO₄), a compound known since the 14th century, has a rich and varied

history of scientific inquiry. Initially explored by early chemists and alchemists for its medicinal

properties, it later became a cornerstone in the development of modern agricultural science.

This in-depth technical guide delves into the core historical scientific studies on potassium
sulfate, presenting quantitative data, detailed experimental protocols, and visualizations of key

processes and concepts. The information is tailored for researchers, scientists, and drug

development professionals, providing a comprehensive overview of the foundational

knowledge surrounding this important inorganic salt.

Early Chemical Investigations and Medicinal
Applications
Potassium sulfate was studied by notable early chemists such as Glauber, Boyle, and

Tachenius.[1] In the 17th century, it was known by various names including arcanuni or sal

duplicatum, reflecting its nature as a combination of an acid and an alkaline salt.[1] It was also

referred to as vitriolic tartar and Glaser's salt, named after the pharmaceutical chemist

Christopher Glaser who prepared and used it medicinally.[1]

Glauber's Process and Early Production
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One of the earliest documented methods for producing potassium sulfate is attributed to

Johann Rudolf Glauber. The process, known as Glauber's process, involved the reaction of

potassium nitrate (nitre) with sulfuric acid (oil of vitriol) to produce nitric acid (aqua fortis), with

potassium sulfate as a residue or caput mortuum.[1]

Experimental Protocol: Glauber's Process for the Preparation of Arcanum Duplicatum

Reactants: Potassium nitrate (KNO₃) and sulfuric acid (H₂SO₄).

Reaction: The two substances were mixed and heated. The primary reaction is: 2KNO₃ +

H₂SO₄ → 2HNO₃ + K₂SO₄[1]

Separation: The volatile nitric acid was distilled off, leaving behind the solid potassium
sulfate residue.

Purification: The residue was dissolved in hot water, filtered to remove any insoluble

impurities, and then evaporated to a "cuticle" (a concentrated solution).[1]

Crystallization: The concentrated solution was then left to cool, allowing crystals of

potassium sulfate to form.[1]

Caption: Glauber's process for producing potassium sulfate.
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Historical Medicinal Uses and Dosages
Known in pre-modern medicine as arcanum duplicatum ("double secret") or panacea duplicata,

potassium sulfate was used as a diuretic and sudorific (a substance that induces sweating).
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[1] According to Chambers's Cyclopedia, the recipe for its preparation was highly valued,

having been purchased for five hundred thalers by Charles Frederick, Duke of Holstein-

Gottorp. The duke's physician, Schroder, lauded its efficacy in treating hypochondriacal cases,

fevers, stone, and scurvy.[1] While specific quantitative data on dosages from this period are

scarce and varied, homeopathic materia medica from the 19th and early 20th centuries provide

some insight into its use.

Preparation Dosage (Homeopathic) Ailments Treated

Kali Sulphuricum 6X HPUS

4 tablets for adults & children

ages 6-12; 2 tablets for

children ages 2-6. Dissolved

under the tongue 3 times a

day. For acute conditions,

every 15 minutes for up to 8

doses.

Common cold, pimples, and

blemishes associated with

common acne.

This table summarizes homeopathic dosages as documented in later periods and may not

reflect the practices of 17th-century medicine.

The Agricultural Revolution: Potassium Sulfate as a
Mineral Fertilizer
The 19th century marked a significant shift in the scientific understanding and application of

potassium sulfate, primarily driven by the burgeoning field of agricultural chemistry. The work

of Carl Sprengel and Justus von Liebig was pivotal in establishing the essential role of mineral

nutrients for plant growth.

Carl Sprengel and the Law of the Minimum
Carl Sprengel, a German agronomist and chemist, was a pioneer in the study of plant mineral

nutrition. In the 1820s and 1830s, he conducted extensive research, analyzing soils and plant

matter to understand their chemical composition. Although much of his original data was lost in

a fire, his publications laid the groundwork for the "mineral theory" of plant nutrition, refuting the

prevailing "humus theory." Sprengel was the first to formulate the "Law of the Minimum," which
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states that plant growth is limited by the scarcest nutrient, a concept later popularized by

Liebig.

Justus von Liebig and the Promotion of Artificial
Fertilizers
Justus von Liebig, a prominent German chemist, is often hailed as the "father of the fertilizer

industry."[2] Through his influential writings, particularly "Organic Chemistry in Its Application to

Agriculture and Physiology" (1840), he championed the use of mineral fertilizers to replenish

nutrients depleted from the soil by agriculture.[2] Liebig identified nitrogen, phosphorus, and

potassium as essential for plant growth and advocated for the use of chemical fertilizers to

supply these elements.[2]

Caption: The logical relationship of the Law of the Minimum.
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The Rothamsted Experiments: Long-Term Field Trials
The most significant and well-documented historical data on the agricultural use of potassium
sulfate comes from the Rothamsted Experimental Station in the United Kingdom, founded by
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John Bennet Lawes and Joseph Henry Gilbert in 1843.[3] These long-term field experiments,

some of which continue to this day, provide an invaluable record of the effects of various

fertilizers on crop yields over extended periods.

One of the key experiments was the "Exhaustion Land" experiment, which began in 1856. This

experiment was designed to test the residual effects of mineral fertilizers and manures.

Experimental Protocol: Rothamsted Exhaustion Land Experiment (1856-1901)

Objective: To study the effects of different manurial combinations on crop yields and the

long-term impact on soil fertility.

Experimental Design: The experiment was established on land that had previously grown

wheat from 1852 to 1855 with various cultivation treatments. From 1856 to 1874, winter

wheat was grown with four different treatments on four plots: unmanured, nitrogen only (as

ammonium salts), PKNaMg only (as superphosphate, and sulfates of potassium, sodium,

and magnesium), and a combination of NPKNaMg. From 1876 to 1901, potatoes were

grown on the same plots with continued and additional fertilizer treatments.

Treatments Including Potassium Sulfate: The plots receiving potassium were treated with

potassium sulfate. The application rates varied over the course of the experiment.

Quantitative Data: Potassium Sulfate Application Rates in the Rothamsted Exhaustion Land

Experiment

Period Crop
Potassium (K) Applied (as
Potassium Sulfate)

1859-1874 Winter Wheat 80 lb K per acre

1876-1901 Potatoes 120 lb K per acre

Source: Rothamsted Experimental Station Report for 1969, Part 2.[4]

Caption: Workflow of the Rothamsted Exhaustion Land Experiment.
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Conclusion
The scientific study of potassium sulfate has evolved significantly from the secretive

preparations of early alchemists to the systematic, long-term agricultural experiments that

underpin modern farming practices. The historical journey of this compound, from a purported

panacea to an essential plant nutrient, reflects the broader development of chemistry and

agricultural science. The foundational work of figures like Glauber, Liebig, and the researchers

at Rothamsted has provided a robust legacy of knowledge that continues to inform research

and application in various scientific fields today. This guide has aimed to consolidate and

present this historical data in a structured and accessible format for the modern researcher.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b179488?utm_src=pdf-body-img
https://www.benchchem.com/product/b179488?utm_src=pdf-body
https://www.benchchem.com/product/b179488?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Potassium sulfate - Wikipedia [en.wikipedia.org]

2. Justus von Liebig - Wikipedia [en.wikipedia.org]

3. The history of Rothamsted Research | Rothamsted Research [rothamsted.ac.uk]

4. repository.rothamsted.ac.uk [repository.rothamsted.ac.uk]

To cite this document: BenchChem. [A Deep Dive into the Historical Scientific Studies of
Potassium Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179488#historical-scientific-studies-on-potassium-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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